3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine
Overview
Description
3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine, also known as FPTA, is a synthetic compound that has been extensively studied in scientific research due to its potential therapeutic applications. FPTA belongs to the family of triazole compounds, which have been shown to possess a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.
Mechanism of Action
The mechanism of action of 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to involve the inhibition of the Akt signaling pathway. Akt is a protein kinase that plays a key role in cell survival, proliferation, and apoptosis. 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to inhibit the phosphorylation of Akt, leading to the activation of downstream apoptotic pathways and the induction of cell death.
Biochemical and Physiological Effects:
3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to possess antimicrobial and antifungal properties. 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is its potent anticancer activity against a wide range of cancer cell lines. 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has also been shown to have a favorable toxicity profile, with minimal toxicity observed in animal studies. However, one of the main limitations of 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are a number of future directions for research on 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine. One area of research is the development of more effective formulations of 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine that improve its solubility and bioavailability. Another area of research is the identification of novel targets for 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in cancer cells, which may lead to the development of more effective combination therapies. Additionally, further studies are needed to investigate the potential therapeutic applications of 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in other disease settings, such as inflammatory diseases.
Scientific Research Applications
3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been extensively studied in scientific research due to its potential therapeutic applications. One of the main areas of research has been in the field of cancer therapy. 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to possess potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. 3-(2-furyl)-1-(phenoxyacetyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth.
properties
IUPAC Name |
1-[3-(furan-2-yl)-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]-2-phenoxyethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O3S/c24-17(13-26-14-6-2-1-3-7-14)23-19(20-12-15-8-5-11-27-15)21-18(22-23)16-9-4-10-25-16/h1-11H,12-13H2,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPXFIXDADAGMAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)N2C(=NC(=N2)C3=CC=CO3)NCC4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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